Cas no 1232777-69-3 (4-bromo-2-[(cyclopentylamino)methyl]phenol)

• Product Name: 4-bromo-2-[(cyclopentylamino)methyl]phenol
• CAS No: 1232777-69-3
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• MDL: MFCD18170394
• CID: 5187183
• Update Time: 2025-10-28

4-bromo-2-[(cyclopentylamino)methyl]phenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-[(cyclopentylamino)methyl]phenol
• 4-Bromo-2-((cyclopentylamino)methyl)phenol
• starbld0035523
• STK878888

• MDL： MFCD18170394
• Inchi： 1S/C12H16BrNO/c13-10-5-6-12(15)9(7-10)8-14-11-3-1-2-4-11/h5-7,11,14-15H,1-4,8H2
• InChI Key： XKRSDTNNDSDLHN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CNC1CCCC1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 194
• XLogP3: 2.7
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-bromo-2-[(cyclopentylamino)methyl]phenol

Introduction to 4-bromo-2-[(cyclopentylamino)methyl]phenol (CAS No: 1232777-69-3) and Its Emerging Applications in Chemical Biology

The compound 4-bromo-2-[(cyclopentylamino)methyl]phenol (CAS No: 1232777-69-3) represents a fascinating molecule in the realm of chemical biology, characterized by its unique structural features that make it a valuable scaffold for pharmaceutical and biochemical research. This phenolic derivative, featuring a bromine substituent at the 4-position and an N-methylcyclopentylamino group at the 2-position, has garnered significant attention due to its potential in modulating biological pathways and its utility in drug discovery.

Structurally, 4-bromo-2-[(cyclopentylamino)methyl]phenol combines the aromatic stability of a phenol ring with the lipophilic nature of the cyclopentylamino side chain. The presence of the bromine atom introduces a reactive site for further functionalization, while the N-methylcyclopentylamino moiety enhances solubility and bioavailability, making it an attractive candidate for medicinal chemistry applications. Such structural attributes have positioned this compound as a promising intermediate in the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in phenolic compounds due to their diverse biological activities. Phenols are well-known for their antioxidant properties, which are attributed to their ability to scavenge free radicals and reduce oxidative stress. This property is particularly relevant in the context of chronic diseases such as cancer, neurodegenerative disorders, and cardiovascular conditions. The introduction of a bromine atom in 4-bromo-2-[(cyclopentylamino)methyl]phenol not only enhances its reactivity but also allows for further derivatization to explore new pharmacophores.

One of the most compelling aspects of 4-bromo-2-[(cyclopentylamino)methyl]phenol is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of kinase activity is implicated in numerous diseases, including cancer. By targeting kinases, this compound may interfere with aberrant signaling cascades that drive pathological processes. Preliminary studies have suggested that derivatives of this molecule exhibit inhibitory effects on specific kinases, making them candidates for further development as anticancer agents.

Moreover, the cyclopentylamino group in 4-bromo-2-[(cyclopentylamino)methyl]phenol contributes to its ability to interact with biological targets through hydrophobic and hydrogen bonding interactions. This dual mode of interaction can enhance binding affinity and selectivity, which are critical factors in drug design. The bromine atom also serves as a handle for chemical modifications via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, allowing chemists to introduce diverse functional groups and explore new molecular architectures.

The synthesis of 4-bromo-2-[(cyclopentylamino)methyl]phenol involves multi-step organic transformations that highlight its synthetic accessibility. Starting from commercially available precursors like 2-hydroxybenzaldehyde and cyclopentanamine, the compound can be synthesized through condensation reactions followed by bromination and subsequent functionalization. This synthetic route underscores the feasibility of producing this compound on a larger scale for research purposes.

Recent advances in computational chemistry have further enhanced our understanding of how 4-bromo-2-[(cyclopentylamino)methyl]phenol interacts with biological targets. Molecular docking studies have revealed that this compound can bind to active sites of kinases with high affinity, suggesting its potential as a lead compound for drug development. Additionally, virtual screening techniques have been employed to identify analogs with improved pharmacokinetic properties.

The pharmacological profile of 4-bromo-2-[(cyclopentylamino)methyl]phenol is still under investigation, but initial findings are promising. In vitro assays have demonstrated its ability to inhibit proliferation in certain cancer cell lines by disrupting key signaling pathways. Furthermore, its antioxidant activity has been confirmed through various experimental methods, including DPPH radical scavenging assays and oxygen radical absorbance capacity (ORAC) measurements.

The versatility of 4-bromo-2-[(cyclopentylamino)methyl]phenol extends beyond its use as an intermediate in drug synthesis. It has also been explored as a building block for designing probes and inhibitors for biochemical studies. For instance, its ability to modulate kinase activity makes it valuable for investigating the role of these enzymes in cellular processes and disease mechanisms.

In conclusion,4-bromo-2-[(cyclopentylamino)methyl]phenol (CAS No: 1232777-69-3) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications ranging from drug discovery to biochemical investigations. As research continues to uncover new therapeutic targets and mechanisms,4-bromo-2-[(cyclopentylamino)methyl]phenol is poised to play an increasingly important role in advancing our understanding of human health and disease.